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For Researchers, Scientists, and Drug Development Professionals

Introduction
Piperonyl acetate (CAS No. 326-61-4), also known as heliotropyl acetate, is an aromatic ester

recognized for its sweet, floral, and fruity aroma, often with cherry-like undertones.[1][2] It is a

synthetic flavoring agent and fragrance ingredient utilized in a variety of consumer products,

including beverages, candy, ice cream, baked goods, and perfumes.[1][2][3] Beyond its

organoleptic properties, piperonyl acetate serves as an active ingredient in some insecticides

and is employed in laboratory settings for the synthesis of other chemical compounds.[3] This

technical guide provides an in-depth overview of the core physicochemical properties of

piperonyl acetate, complete with experimental methodologies and a summary of quantitative

data.

Physicochemical Data Summary
The following table summarizes the key physicochemical properties of piperonyl acetate,

compiled from various sources. These parameters are crucial for understanding the

compound's behavior in different matrices and for developing new applications.
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Property Value References

Molecular Formula C₁₀H₁₀O₄ [3][4][5]

Molecular Weight 194.18 g/mol [4][6]

Appearance Colorless to pale yellow liquid [3][7][8]

Boiling Point

150-151 °C at 10 mmHg153-

154 °C at 14 mmHg285.09 °C

(estimated)

[6][9][10][3][11]

Melting Point 51 °C [6]

Density
1.227 - 1.239 g/mL at 25

°C1.24 g/mL
[4][6][9][3][7]

Refractive Index
n20/D 1.523 - 1.529n20/D

1.5265
[3][6][4][9]

Solubility

Insoluble in water (<1

mg/mL)692.8 mg/L at 25 °C

(estimated)

[6][11]

Flash Point
> 200 °F (> 93.3 °C)> 230 °F

(> 110 °C)113 °C (closed cup)
[6][8][9][4][10]

Log KOW (Octanol-Water

Partition Coefficient)
2.14 (estimated) [11]

Vapor Pressure 0.000916 mmHg [8]

Purity ≥99% (GC) [3][8][10]

Experimental Protocols
Detailed methodologies for determining key physicochemical properties are outlined below.

These protocols are standard laboratory procedures that provide a basis for reproducing the

data presented.

Determination of Boiling Point (Thiele Tube Method)
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The Thiele tube method is a convenient technique for determining the boiling point of

a small quantity of liquid.

Apparatus:

Thiele tube

Thermometer (with appropriate range)

Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or heating mantle)

Liquid for heating bath (e.g., mineral oil, silicone oil)

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

Fill the Thiele tube with the heating liquid to a level just above the side arm.

Add a small amount of Piperonyl acetate to the small test tube.

Place the capillary tube, with its sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Immerse the thermometer and the attached test tube into the heating bath in the Thiele tube.

The heating liquid should cover the sample.

Gently heat the side arm of the Thiele tube. The shape of the tube promotes convection

currents, ensuring uniform heating of the bath.
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As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue heating until a rapid and continuous stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops, and the liquid

begins to be drawn into the capillary tube.[12] Record this temperature.

Determination of Density (Pycnometer Method)
The density of a substance is its mass per unit volume. A pycnometer, a flask with a precise

volume, is commonly used for the accurate determination of the density of liquids.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Thermometer

Water bath (for temperature control)

Procedure:

Thoroughly clean and dry the pycnometer.

Weigh the empty, dry pycnometer on an analytical balance and record its mass (m₁).

Fill the pycnometer with distilled water and place it in a constant temperature water bath until

it reaches thermal equilibrium (e.g., 25 °C).

Ensure the pycnometer is completely full, with no air bubbles. Dry the outside of the

pycnometer and weigh it. Record the mass (m₂).

Empty and dry the pycnometer.
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Fill the pycnometer with Piperonyl acetate and allow it to reach the same temperature in the

water bath.

Dry the exterior of the pycnometer and weigh it. Record the mass (m₃).

The density of Piperonyl acetate is calculated using the following formula: Density of

Piperonyl acetate = [(m₃ - m₁) / (m₂ - m₁)] * Density of water at the experimental

temperature.[4][13][14]

Determination of Refractive Index (Abbe Refractometer)
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property and can be used to identify a

substance or assess its purity.

Apparatus:

Abbe refractometer

Constant temperature water bath

Light source (typically a sodium lamp for the D-line, 589 nm)

Dropper or pipette

Procedure:

Connect the refractometer to the constant temperature water bath set at the desired

temperature (e.g., 20 °C).

Open the prism assembly of the refractometer and clean the surfaces of both the illuminating

and refracting prisms with a suitable solvent (e.g., ethanol or acetone) and a soft lens tissue.

Using a dropper, place a few drops of Piperonyl acetate onto the surface of the lower prism.

Close the prism assembly and ensure the liquid spreads evenly between the two prisms.

Adjust the light source to illuminate the prisms.
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Look through the eyepiece and turn the coarse adjustment knob until the light and dark fields

become visible.

Turn the fine adjustment knob to bring the dividing line between the light and dark fields into

sharp focus exactly on the crosshairs of the eyepiece.

If a colored band is visible at the dividing line, adjust the chromaticity compensator until the

line is sharp and achromatic.

Read the refractive index value from the instrument's scale.[15]

Mandatory Visualization
The following diagram illustrates the experimental workflow for determining the boiling point of

Piperonyl acetate using the Thiele tube method.
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Experimental Workflow: Boiling Point Determination (Thiele Tube Method)

Preparation

Heating & Observation

Measurement

Fill Thiele tube with heating oil

Add Piperonyl acetate to a small test tube

Insert inverted capillary tube into the test tube

Attach test tube to thermometer

Immerse assembly into Thiele tube

Gently heat the side arm of the Thiele tube

Observe for a continuous stream of bubbles from the capillary tube

Remove heat source and allow to cool

Continuous bubbles observed

Record temperature when liquid enters the capillary tube

Recorded Temperature = Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Conclusion
The physicochemical properties of Piperonyl acetate are well-documented, providing a solid

foundation for its application in various industries. The data and experimental protocols

presented in this guide offer researchers and professionals the necessary information for

quality control, formulation development, and further scientific investigation into this versatile

compound. Adherence to standardized experimental procedures is critical for obtaining

accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
Piperonyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198404#what-are-the-physicochemical-properties-
of-piperonyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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